(4-((2-Bromophenyl)amino)-6-chloroquinolin-3-yl)(thiomorpholino)methanone

• IUPAC Name: [4-(2-bromoanilino)-6-chloroquinolin-3-yl]-thiomorpholin-4-ylmethanone
• InChI: InChI=1S/C20H17BrClN3OS/c21-16-3-1-2-4-18(16)24-19-14-11-13(22)5-6-17(14)23-12-15(19)20(26)25-7-9-27-10-8-25/h1-6,11-12H,7-10H2,(H,23,24)
• InChI Key: LMYUEBAGJFZQAP-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1C(=O)C2=CN=C3C=CC(=CC3=C2NC4=CC=CC=C4Br)Cl
• Molecular Formula: C20H17BrClN3OS
• Molecular Weight: 462.8 g/mol

Description

This compound is a complex organic molecule that likely contains a quinoline ring (a heterocyclic aromatic organic compound), a bromophenyl group (an aromatic ring with a bromine substituent), and a morpholino group (a six-membered ring containing nitrogen and oxygen). It’s possible that this compound could have applications in medicinal chemistry or materials science.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the quinoline ring, the introduction of the bromophenyl group, and the incorporation of the morpholino group. The exact synthetic route would depend on the desired properties of the final compound and the starting materials available.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as NMR spectroscopy and X-ray crystallography could be used to determine the structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its molecular structure. The presence of the bromine atom could make it susceptible to reactions such as nucleophilic aromatic substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its melting point, boiling point, solubility, and stability, would be determined by its molecular structure.

Scientific Research Applications

Suzuki–Miyaura Coupling

(4-((2-Bromophenyl)amino)-6-chloroquinolin-3-yl)(thiomorpholino)methanone: can serve as a valuable reagent in Suzuki–Miyaura (SM) cross-coupling reactions. Here’s why:

• .

Antimicrobial and Anticancer Drug Development

The compound’s unique structure makes it a promising candidate for drug development:

• Anticancer Potential : The synthesized derivatives exhibit potential anticancer properties. .

Mechanism of Action

Target of Action

Similar compounds have been found to interact with various enzymes and receptors in the body, influencing cellular processes .

Mode of Action

It’s worth noting that many compounds with similar structures are known to interact with their targets through a variety of mechanisms, such as inhibiting enzyme activity or modulating receptor function .

Biochemical Pathways

Compounds with similar structures have been found to influence a variety of biochemical pathways, including those involved in cell signaling, metabolism, and gene expression .

Pharmacokinetics

The molecular weight of the compound is 27012 , which may influence its bioavailability and pharmacokinetics.

Result of Action

Similar compounds have been found to exert a variety of effects at the molecular and cellular levels, including altering enzyme activity, modulating receptor function, and influencing gene expression .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of similar compounds .

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties. It’s important to handle all chemicals with appropriate safety precautions.

Future Directions

Future research on this compound could involve further exploration of its potential applications, investigation of its mechanism of action, and optimization of its synthesis.